1-[(6-chloro-3-pyridinyl)methyl]Piperazine

• IUPAC Name: 1-[(6-chloropyridin-3-yl)methyl]piperazine
• InChI: InChI=1S/C10H14ClN3/c11-10-2-1-9(7-13-10)8-14-5-3-12-4-6-14/h1-2,7,12H,3-6,8H2
• InChI Key: KNJMXYXFQZPYLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CN=C(C=C2)Cl
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol

Description

1-[(6-Chloro-3-pyridinyl)methyl]Piperazine, commonly referred to as CPZ, is a synthetic compound with a wide range of applications in the scientific research field. It is known for its anti-inflammatory, anti-oxidative, anti-cancer, and neuroprotective properties and has been used in the laboratory for various studies. CPZ has a unique structure that allows it to interact with a variety of biological molecules, making it an invaluable tool for scientists. In

Scientific Research Applications

Metabolism and Pharmacokinetics

A study on the metabolism of a dopamine D(4)-selective antagonist, which is structurally related to "1-[(6-chloro-3-pyridinyl)methyl]Piperazine," revealed two major metabolic pathways: N-dealkylation at the substituted piperazine moiety and the formation of a novel mercapturic acid adduct. This research provides valuable insights into the metabolic processes of similar compounds in rats, monkeys, and humans, highlighting the potential for developing medications with minimal side effects (Zhang et al., 2000).

Antibacterial Applications

Research into pyrido(2,3-d)pyrimidine derivatives, closely related to "1-[(6-chloro-3-pyridinyl)methyl]Piperazine," showed significant antibacterial activity against gram-negative bacteria, including Pseudomonas aeruginosa. These findings underscore the potential for developing new antibacterial agents based on piperazine derivatives (Matsumoto & Minami, 1975).

Neurological Disorders

Piperazine derivatives of triazolo[1,5-a][1,3,5]triazine have been identified as potent and selective adenosine A2a receptor antagonists with implications for treating Parkinson's disease. This research emphasizes the therapeutic potential of piperazine derivatives in managing neurological conditions (Vu et al., 2004).

Chemical Synthesis and Drug Discovery

A novel compound, "1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole," was synthesized, showcasing the versatility of piperazine derivatives in medicinal chemistry. This research highlights the importance of piperazine-based compounds in developing new therapeutic agents (Balaraju et al., 2019).

Protein Derivatization in Mass Spectrometry

Piperazine-based derivatives have been utilized for the derivatization of carboxyl groups on peptides, enhancing their detection in mass spectrometry. This application is crucial for proteome analysis, indicating the role of piperazine derivatives in advancing biochemical research (Qiao et al., 2011).